Cas no 1361701-82-7 (3-Hydroxy-4-(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-4-(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361701-82-7
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4919701
• Update Time: 2025-05-20

3-Hydroxy-4-(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-6-1-2-7(14)9(15)8(6)5-3-4-19-11(10(5)20)12(16,17)18/h1-4,20H
• InChI Key： GWONAIXOMTULMH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CN=C(C(F)(F)F)C=1O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 4.9
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-4-(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine

Introduction to 3-Hydroxy-4-(2,3,6-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine (CAS No. 1361701-82-7)

The compound 3-Hydroxy-4-(2,3,6-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine (CAS No. 1361701-82-7) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and advanced materials. The molecule's unique combination of functional groups, including the hydroxyl (-OH), trichlorophenyl, and trifluoromethyl (-CF₃) groups, contributes to its distinctive chemical properties and potential for diverse applications.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The presence of the trifluoromethyl group in this compound is particularly notable due to its ability to enhance the molecule's stability and bioavailability. This feature makes it a promising candidate for use in drug delivery systems and targeted therapies. Additionally, the trichlorophenyl group introduces electronic and steric effects that can influence the compound's reactivity and selectivity in various chemical reactions.

One of the most intriguing aspects of 3-Hydroxy-4-(2,3,6-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine is its potential role in the synthesis of advanced materials. Researchers have explored its use as a building block for constructing two-dimensional (2D) materials and nanocomposites. The compound's ability to form strong intermolecular interactions, such as hydrogen bonds and π-π stacking, makes it an ideal candidate for creating materials with tailored electronic and mechanical properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of 3-Hydroxy-4-(2,3,6-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine, making it more accessible for large-scale applications.

The biological activity of this compound has also been a focal point of recent research. Studies have demonstrated that 3-Hydroxy-4-(2,3,6-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine exhibits potent anti-inflammatory and antioxidant properties. These findings suggest its potential as a lead compound in the development of new drugs for treating chronic inflammatory diseases and oxidative stress-related disorders.

Moreover, the environmental impact of this compound has been carefully evaluated to ensure its safe handling and disposal. Research indicates that it degrades under specific conditions without releasing harmful byproducts, aligning with current sustainability goals in chemical manufacturing.

In conclusion, 3-Hydroxy-4-(2,3,6-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine (CAS No. 1361701-82-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is expected to grow further.